Cas no 6476-32-0 (2-Phenoxybenzonitrile)
2-Phenoxybenzonitrile is a versatile organic compound characterized by its benzonitrile core substituted with a phenoxy group. This structure imparts valuable chemical properties, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. Its nitrile functionality offers reactivity for further transformations, such as hydrolysis or reduction, while the phenoxy group enhances stability and influences electronic characteristics. The compound exhibits moderate solubility in common organic solvents, facilitating its use in various reaction conditions. Its well-defined molecular structure ensures consistent performance in applications requiring precise chemical modifications. 2-Phenoxybenzonitrile is particularly favored in the development of advanced materials and active ingredients due to its balanced reactivity and structural adaptability.
2-Phenoxybenzonitrile structure
Product Name:2-Phenoxybenzonitrile
CAS No:6476-32-0
MF:C13H9NO
MW:195.216663122177
MDL:MFCD08271960
CID:500617
PubChem ID:12548616
Update Time:2025-05-21
2-Phenoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenoxybenzonitrile
- Benzonitrile,2-phenoxy-
- phenoxybenzonitrile
- Benzonitrile, 2-phenoxy-
- 2-phenoxy-benzonitrile
- 2-phenoxybenzenecarbonitrile
- BNVCOVNARIQBEO-UHFFFAOYSA-N
- 5100AH
- AR3632
- SBB091876
- TRA0002425
- SY013637
- AB0061491
- AKOS000262319
- MFCD08271960
- CS-0137258
- A867832
- AS-45651
- DTXSID60502171
- 6476-32-0
- EN300-7400456
- AC-23573
- SCHEMBL1162713
- FT-0755757
-
- MDL： MFCD08271960
- Inchi： 1S/C13H9NO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H
- InChI Key： BNVCOVNARIQBEO-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 195.06800
- Monoisotopic Mass: 195.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: White to Yellow Sticky Oil to Solid
- Density: 1.172
- Boiling Point: 188 °C
- Flash Point: 132.642℃
- Refractive Index: 1.61
- PSA: 33.02000
- LogP: 3.35058
2-Phenoxybenzonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280;P305+P351+P338
- Storage Condition：Room temperature
2-Phenoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Phenoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TR932-200mg |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 200mg |
241.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TR932-1g |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 1g |
684.0CNY | 2021-07-17 | |
| Chemenu | CM153508-10g |
2-Phenoxybenzonitrile |
6476-32-0 | 95% | 10g |
$334 | 2021-06-17 | |
| Alichem | A019097614-10g |
2-Phenoxybenzonitrile |
6476-32-0 | 95% | 10g |
$371.28 | 2023-09-01 | |
| TRC | P318380-50mg |
2-Phenoxybenzonitrile |
6476-32-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P318380-100mg |
2-Phenoxybenzonitrile |
6476-32-0 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P318380-500mg |
2-Phenoxybenzonitrile |
6476-32-0 | 500mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TR932-50mg |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 50mg |
107.0CNY | 2021-07-17 | |
| Chemenu | CM153508-10g |
2-Phenoxybenzonitrile |
6476-32-0 | 95% | 10g |
$334 | 2022-06-10 | |
| abcr | AB223711-1 g |
2-Phenoxybenzonitrile; 95% |
6476-32-0 | 1g |
€160.60 | 2023-02-05 |
2-Phenoxybenzonitrile Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
6476-32-0 (2-Phenoxybenzonitrile) Related Products
- 6609-56-9(2-Methoxybenzonitrile)
- 79365-05-2(Benzonitrile, 2-(4-methylphenoxy)-)
- 22433-92-7(1,3-Benzenedicarbonitrile, 4-methoxy-)
- 159914-21-3(Benzonitrile, 2,6-diphenoxy-)
- 171349-94-3(Benzonitrile, 3-methyl-4-phenoxy-)
- 212691-78-6(Benzonitrile, 2-(4-cyanophenoxy)-)
- 53078-70-9(2-Methoxy-5-methylbenzonitrile)
- 89446-88-8(Benzonitrile, 4,4'-oxybis[3-methyl-)
- 139298-17-2(Benzonitrile, 2,2'-oxybis-)
- 1041593-26-3(2-(2-Naphthyloxy)benzonitrile)
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